Cas no 2229490-49-5 (tert-butyl 2-(1-aminocyclopropyl)methyl-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1-aminocyclopropyl)methyl-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2229490-49-5
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 5914103
• PubChem ID: 165834128
• Update Time: 2025-05-23

tert-butyl 2-(1-aminocyclopropyl)methyl-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-aminocyclopropyl)methyl-5,5-dimethylpiperidine-1-carboxylate
• 2229490-49-5
• EN300-1893175
• tert-butyl 2-[(1-aminocyclopropyl)methyl]-5,5-dimethylpiperidine-1-carboxylate

• Inchi： 1S/C16H30N2O2/c1-14(2,3)20-13(19)18-11-15(4,5)7-6-12(18)10-16(17)8-9-16/h12H,6-11,17H2,1-5H3
• InChI Key： KGZHLKSHRZNQRD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CCC1CC1(CC1)N)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(1-aminocyclopropyl)methyl-5,5-dimethylpiperidine-1-carboxylate

Introduction to Tert-butyl 2-(1-aminocyclopropyl)methyl-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2229490-49-5)

Tert-butyl 2-(1-aminocyclopropyl)methyl-5,5-dimethylpiperidine-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2229490-49-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a tert-butyl group, a cyclopropylmethyl moiety, and a piperidine ring system. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and development.

The structure of tert-butyl 2-(1-aminocyclopropyl)methyl-5,5-dimethylpiperidine-1-carboxylate is meticulously designed to interact with biological targets in a highly specific manner. The presence of the tert-butyl group enhances lipophilicity, which is often crucial for membrane permeability and bioavailability. Meanwhile, the 1-aminocyclopropyl moiety introduces a rigid cyclic structure that can stabilize binding interactions within biological macromolecules. The 5,5-dimethylpiperidine component further contributes to the compound's stability and solubility profile, making it more amenable to formulation and administration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential pharmacological activities of tert-butyl 2-(1-aminocyclopropyl)methyl-5,5-dimethylpiperidine-1-carboxylate with greater accuracy. Studies suggest that this compound may exhibit inhibitory effects on certain enzyme targets, particularly those involved in inflammatory pathways and metabolic processes. The cyclopropyl ring has been identified as a key pharmacophore in several drug candidates, contributing to their binding affinity and selectivity. This has prompted investigations into its potential applications as an intermediate in the synthesis of novel therapeutic agents.

In the realm of drug discovery, the synthesis of tert-butyl 2-(1-aminocyclopropyl)methyl-5,5-dimethylpiperidine-1-carboxylate represents a significant achievement due to its complex synthetic pathway. The introduction of chiral centers through stereoselective reactions ensures high enantiomeric purity, which is critical for achieving optimal pharmacological outcomes. Researchers have employed advanced catalytic systems and asymmetric methodologies to streamline the synthesis process, reducing costs and improving scalability.

The biological activity of this compound has been explored in various preclinical models. Preliminary studies indicate that it may possess anti-inflammatory properties by modulating key signaling pathways such as NF-κB and MAPK. Additionally, its interaction with metabolic enzymes suggests potential applications in managing metabolic disorders. These findings align with current trends in pharmaceutical research, where multifunctional compounds are being developed to address complex diseases more effectively.

One of the most intriguing aspects of tert-butyl 2-(1-aminocyclopropyl)methyl-5,5-dimethylpiperidine-1-carboxylate is its potential as a building block for more complex molecules. Its structural features make it an ideal candidate for derivatization, allowing researchers to fine-tune its pharmacological properties through structural modifications. This flexibility has opened up new avenues for designing next-generation therapeutics with enhanced efficacy and reduced side effects.

The synthetic methodology employed in producing this compound exemplifies the intersection of organic chemistry and modern pharmaceutical techniques. The use of transition metal catalysts and flow chemistry has improved reaction efficiency and yield, making large-scale production feasible. These advancements not only contribute to cost reduction but also enhance sustainability by minimizing waste generation.

As research progresses, the applications of tert-butyl 2-(1-aminocyclopropyl)methyl-5,5-dimethylpiperidine-1-carboxylate are expected to expand into new therapeutic areas. Its unique structural features and demonstrated biological activity make it a promising candidate for further clinical investigation. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,Tert-butyl 2-(1-aminocyclopropyl)methyl-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2229490-49-5) stands as a testament to the ingenuity of modern chemical synthesis and medicinal chemistry. Its complex structure, combined with its potential biological activities, positions it as a key player in the ongoing quest to develop innovative treatments for human diseases. As our understanding of its properties continues to evolve, so too will its role in advancing therapeutic strategies across multiple disease domains.